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Compound of Interest

Compound Name: Mifepristone-d3

Cat. No.: B15611157

For researchers, scientists, and drug development professionals, the proper disposal of
Mifepristone-d3, a deuterated analog of a hazardous drug, is a critical component of
laboratory safety and regulatory compliance. Adherence to established protocols for hazardous
waste management is essential to protect personnel and the environment. This guide provides
a comprehensive overview of the necessary procedures for the safe disposal of Mifepristone-
d3.

Mifepristone is classified as a hazardous drug due to its reproductive toxicity[1][2]. As such,
both the pure compound and any materials contaminated with it must be handled and disposed
of following stringent federal, state, and local regulations[3][4]. The U.S. Environmental
Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA)
provide a framework for the management of hazardous pharmaceutical waste[3][5].

Key Disposal Procedures and Regulatory
Considerations

The primary principle for the disposal of Mifepristone-d3 is to prevent its release into the
environment. A crucial regulation to note is the EPA's ban on the sewering of hazardous waste
pharmaceuticals, meaning it must not be flushed down the drain[5][6]. Instead, it should be
disposed of through an approved waste disposal plant[2].

For detailed guidance, laboratory personnel should consult their institution's hazardous waste
management plan and the specific Safety Data Sheet (SDS) for Mifepristone-d3. Although a
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specific SDS for the deuterated form was not found, the SDS for Mifepristone provides the
necessary safety and disposal information[1][2].

The following table summarizes the essential steps and considerations for the proper disposal
of Mifepristone-d3:
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Aspect

Recommendation

Regulatory Basis

Waste Segregation

Dispose of Mifepristone-d3
and any contaminated
materials (e.g., gloves, gowns,
vials, syringes) in a
designated, clearly labeled,
leak-proof hazardous waste
container.[3][7]

OSHA, EPA, USP <800>[3][4]
(5]

Label waste containers as

Container Labeling "HAZARDOUS DRUG WASTE  OSHA|[3]
ONLY".[3]
Engage a licensed commercial
waste disposal company for

Disposal Method incineration or disposal in a EPA[3][5]

licensed sanitary landfill for

toxic wastes.[3][5]

Prohibited Disposal

Do not dispose of Mifepristone-
d3 down the drain.[5][6]

EPA Subpart P[5][6]

Personal Protective Equipment
(PPE)

Always wear appropriate PPE,
including gloves, when
handling Mifepristone-d3
waste. Dispose of
contaminated PPE as

hazardous waste.[2]

OSHA, USP <800>[4]

In case of a spill, follow
established protocols for

hazardous drug cleanup. All

Spill Management ) ] OSHA, EPA
spill residue and cleanup
materials must be disposed of
as hazardous waste.[7]

Transportation If shipping hazardous drug DOT[4]

waste, it must be labeled,
stored, and handled in

accordance with Department of
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Transportation (DOT)
regulations.[4]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Mifepristone-d3 in a laboratory setting.
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Mifepristone-d3 Waste Generation

Prohibited Action

Contaminated Materials
(e.g., PPE, glassware)

Unused Mifepristone-d3

Do NOT dispose down the drain

Waste Segfegation &vCollection

Place in designated
Hazardous Drug Waste Container

'

Container must be:
- Leak-proof
- Clearly labeled 'Hazardous Drug Waste'

Temporav Storage

Store in a secure, designated area

Final Disposal

Arrange for pickup by a
licensed hazardous waste contractor

'

Transport to a permitted
treatment and disposal facility

Disposal via incineration
or licensed landfill

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Mifepristone-d3.
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There are no specific experimental protocols for the chemical deactivation of Mifepristone-d3
readily available. Therefore, the focus remains on secure containment and destruction by a
licensed facility. By implementing these procedures, laboratories can ensure the safe and
compliant disposal of Mifepristone-d3, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611157#mifepristone-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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